2-(3-amino-1,2,4-triazol-1-yl)-N-(1,3-dimethylpiperidin-4-yl)acetamide

• IUPAC Name: 2-(3-amino-1,2,4-triazol-1-yl)-N-(1,3-dimethylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C11H20N6O/c1-8-5-16(2)4-3-9(8)14-10(18)6-17-7-13-11(12)15-17/h7-9H,3-6H2,1-2H3,(H2,12,15)(H,14,18)
• InChI Key: WTQORKSFVOZSTG-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCC1NC(=O)CN2C=NC(=N2)N)C
• Molecular Formula: C11H20N6O
• Molecular Weight: 252.32 g/mol

Description

2-(3-amino-1,2,4-triazol-1-yl)-N-(1,3-dimethylpiperidin-4-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields including medicine, agriculture, and material science. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 2-(3-amino-1,2,4-triazol-1-yl)-N-(1,3-dimethylpiperidin-4-yl)acetamide is not fully understood. However, studies have shown that this compound inhibits the activity of certain enzymes in bacteria and fungi, leading to their death. In cancer cells, this compound has been shown to inhibit cell growth and induce apoptosis.
Biochemical and Physiological Effects:
Studies have shown that 2-(3-amino-1,2,4-triazol-1-yl)-N-(1,3-dimethylpiperidin-4-yl)acetamide has minimal toxicity in human cells. However, this compound has been shown to cause liver and kidney damage in animal studies. Further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3-amino-1,2,4-triazol-1-yl)-N-(1,3-dimethylpiperidin-4-yl)acetamide in lab experiments include its potential as an antibacterial, antifungal, and anticancer agent. However, the limitations include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 2-(3-amino-1,2,4-triazol-1-yl)-N-(1,3-dimethylpiperidin-4-yl)acetamide. In medicine, further research is needed to fully understand its potential as an anticancer agent and its toxicity in human cells. In agriculture, further research is needed to determine its effectiveness as a fungicide and insecticide. In material science, further research is needed to determine its effectiveness as a corrosion inhibitor. Additionally, further research is needed to fully understand the mechanism of action of this compound.

Synthesis Methods

2-(3-amino-1,2,4-triazol-1-yl)-N-(1,3-dimethylpiperidin-4-yl)acetamide is synthesized through a multistep process involving the reaction of 1,3-dimethylpiperidin-4-amine with 2-chloro-N-(2-hydroxyethyl)acetamide followed by the reaction with 3-amino-1,2,4-triazole. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

2-(3-amino-1,2,4-triazol-1-yl)-N-(1,3-dimethylpiperidin-4-yl)acetamide has been studied for its potential applications in various scientific fields. In medicine, this compound has been investigated for its antibacterial and antifungal properties. It has also been studied for its potential as an anticancer agent due to its ability to inhibit the growth of cancer cells. In agriculture, this compound has been investigated for its potential as a fungicide and insecticide. In material science, this compound has been studied for its potential as a corrosion inhibitor.